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Compound of Interest

Compound Name: 1,1,1-Triiodoethane

Cat. No.: B14751598 Get Quote

Disclaimer: There is no scientific evidence in peer-reviewed literature, patents, or any other

credible source to suggest that 1,1,1-Triiodoethane has any application as a doping agent or

performance-enhancing substance. The following information is provided for research and

informational purposes only and is based on the available chemical and physical data for this

compound. The biological and toxicological properties of 1,1,1-Triiodoethane have not been

well-characterized.

Introduction
1,1,1-Triiodoethane is a halogenated organic compound with the chemical formula C₂H₃I₃.[1]

It is also known as methyl iodoform.[1][2] Due to the presence of three iodine atoms attached

to a single carbon atom, the compound is expected to be reactive and have limited stability.

This document outlines the known chemical properties, potential synthesis, and general

handling protocols for 1,1,1-Triiodoethane.

Chemical and Physical Properties
The known chemical and physical properties of 1,1,1-Triiodoethane are summarized in the

table below. It is important to note that some of these values are estimates.
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Property Value Reference

Molecular Formula C₂H₃I₃ [1][2]

Molecular Weight 407.76 g/mol [1]

CAS Number 594-21-8 [1][2]

Melting Point 93°C [2]

Boiling Point (estimated) 220.66°C [2]

Density (estimated) 3.2584 g/cm³ [2]

Synonyms
Methyl iodoform, Ethane,

1,1,1-triiodo-
[1][2]

Synthesis and Chemical Logic
While specific, detailed experimental protocols for the synthesis of 1,1,1-Triiodoethane are not

readily available in the provided search results, a general synthesis route can be inferred from

related chemical reactions. One potential precursor is 1,1,1-Trichloroethane.[1] The following

diagram illustrates a hypothetical synthesis pathway.
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Reactants

Reaction

Product

1,1,1-Trichloroethane

Finkelstein-type Reaction

Iodinating Agent
(e.g., NaI in Acetone)

1,1,1-Triiodoethane

Halogen Exchange

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 1,1,1-
Triiodoethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14751598#doping-applications-of-1-1-1-
triiodoethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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